Cas no 3922-01-8 (2-Pyrrolidinone,1-[4-(1-pyrrolidinyl)phenyl]-)

• Product Name: 2-Pyrrolidinone,1-[4-(1-pyrrolidinyl)phenyl]-
• CAS No: 3922-01-8
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 320190
• PubChem ID: 199273
• Update Time: 2025-04-19

2-Pyrrolidinone,1-[4-(1-pyrrolidinyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,1-[4-(1-pyrrolidinyl)phenyl]-
• 2-Pyrrolidinone, 1-(p-(1-pyrrolidinyl)phenyl)-
• DTXSID80192477
• 1-(p-(1-Pyrrolidinyl)phenyl)-2-pyrrolidone
• 3922-01-8

• Inchi： 1S/C14H18N2O/c17-14-4-3-11-16(14)13-7-5-12(6-8-13)15-9-1-2-10-15/h5-8H,1-4,9-11H2
• InChI Key： SKFUVOABCYRJEJ-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC(=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 230.14204
• Monoisotopic Mass: 230.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.181
• Boiling Point: 485.4°C at 760 mmHg
• Flash Point: 239.6°C
• Refractive Index: 1.6
• PSA: 23.55